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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of

Y18501, a novel oxysterol-binding protein inhibitor (OSBPI). The information presented herein

is intended to support further research and development efforts in the field of antifungal agent

design.

Introduction to Y18501
Y18501 is a recently identified small molecule inhibitor of oxysterol-binding protein (OSBP) with

potent activity against oomycete pathogens, including various Phytophthora species and

Pseudoperonospora cubensis, the causative agent of cucumber downy mildew.[1] Its

mechanism of action, targeting a crucial lipid transport protein, represents a promising avenue

for the development of new fungicides. Understanding the relationship between the chemical

structure of Y18501 and its biological activity is paramount for optimizing its efficacy,

overcoming potential resistance, and designing next-generation OSBP inhibitors.

Core Structure and Mechanism of Action
Y18501 shares a similar chemical scaffold with oxathiapiprolin, another potent OSBP inhibitor.

[1] While the exact chemical structure of Y18501 is not publicly disclosed in the reviewed

literature, its mechanism of action revolves around the inhibition of the PscORP1 protein in Ps.

cubensis. This inhibition disrupts essential cellular processes, leading to a strong inhibitory
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effect on the pathogen's life cycle, particularly sporangiophore production, sporangial

production, mycelium extension, and germ tube elongation.[1]

Signaling Pathway of OSBP Inhibition
The following diagram illustrates the proposed signaling pathway affected by Y18501. Inhibition

of OSBP disrupts lipid homeostasis and vesicle transport between the endoplasmic reticulum

and the Golgi apparatus, ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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